3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C20H20IN3OS
• Molecular Weight: 477.4 g/mol
• IUPAC Name: 6-amino-N-(2-iodophenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C20H20IN3OS/c21-14-8-5-6-10-16(14)23-19(25)18-17(22)13-11-12-7-3-1-2-4-9-15(12)24-20(13)26-18/h5-6,8,10-11H,1-4,7,9,22H2,(H,23,25)
• InChI Key: RRFSTYKYPGNTPY-UHFFFAOYSA-N
• SMILES: C1CCCC2=C(CC1)C=C3C(=C(SC3=N2)C(=O)NC4=CC=CC=C4I)N
• Canonical SMILES: C1CCCC2=NC3=C(C=C2CC1)C(=C(S3)C(=O)NC4=CC=CC=C4I)N

Description

3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide, also known as THIP or gaboxadol, is a compound that belongs to the class of sedative-hypnotic drugs. It was developed as a potential treatment for insomnia and other sleep disorders. THIP is a GABA agonist that acts on the GABA-A receptor and has been shown to have sedative and anxiolytic effects.

Mechanism of Action

3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide acts as a GABA agonist and binds to the GABA-A receptor. This results in an increase in the inhibitory effects of GABA, which leads to sedation and anxiolysis. 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to have a higher affinity for the GABA-A receptor than other benzodiazepines.
Biochemical and Physiological Effects:
3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to have sedative, anxiolytic, and anticonvulsant effects. It has also been shown to have muscle relaxant properties. 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been found to increase slow-wave sleep and decrease REM sleep. 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has several advantages for use in lab experiments. It has a well-understood mechanism of action and has been extensively studied. It has a low potential for abuse and dependence, which makes it a safer alternative to other sedative-hypnotic drugs. However, 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has some limitations as well. It has a short half-life and can be rapidly metabolized, which can make it difficult to maintain therapeutic levels in the body. 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide can also cause tolerance and dependence with long-term use.

Future Directions

There are several future directions for research on 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide. One area of interest is the development of new analogs of 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide that have improved pharmacokinetic properties. Another area of interest is the investigation of the use of 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in the treatment of other psychiatric disorders, such as anxiety and depression. Additionally, there is a need for more research on the long-term effects of 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide use, including its potential for tolerance and dependence. Finally, there is a need for more research on the potential use of 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in combination with other drugs for the treatment of sleep disorders and other conditions.

Synthesis Methods

The synthesis of 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide involves a series of chemical reactions. The starting material is 2-iodobenzoic acid, which is converted into 2-iodobenzoyl chloride. This is then reacted with 2-aminothiophenol to form 2-iodobenzoylthiophen-2-ylamine. The next step involves the cyclization of this compound to form the 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide molecule. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in treating insomnia and other sleep disorders. It has also been investigated for its potential use in the treatment of anxiety, depression, and other psychiatric disorders. In addition, 3-amino-N-(2-iodophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been studied for its potential use in the treatment of alcohol withdrawal syndrome.